Cas no 7512-11-0 (1H-Azepinium,hexahydro-4-(hydroxymethyl)-1,1-dimethyl-4-phenyl-, bromide (1:1))

• Product Name: 1H-Azepinium,hexahydro-4-(hydroxymethyl)-1,1-dimethyl-4-phenyl-, bromide (1:1)
• CAS No: 7512-11-0
• MF: C₁₅H₂₄BrNO
• MW: 314.261163711548
• CID: 578775
• PubChem ID: 24200672
• Update Time: 2025-04-19

1H-Azepinium,hexahydro-4-(hydroxymethyl)-1,1-dimethyl-4-phenyl-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Azepinium,hexahydro-4-(hydroxymethyl)-1,1-dimethyl-4-phenyl-, bromide (1:1)
• (1,1-dimethyl-4-phenylazepan-1-ium-4-yl)methanol,bromide
• 4-hydroxymethyl-1,1-dimethyl-4-phenyl-hexahydro-azepinium, bromide
• NSC 400481
• 4-(hydroxymethyl)-1,1-dimethyl-4-phenylazepan-1-ium bromide
• DTXSID40639419
• NSC400481
• NSC-400481
• 7512-11-0

• Inchi： 1S/C15H24NO.BrH/c1-16(2)11-6-9-15(13-17,10-12-16)14-7-4-3-5-8-14;/h3-5,7-8,17H,6,9-13H2,1-2H3;1H/q+1;/p-1
• InChI Key： NLYPYXZOHLKWNJ-UHFFFAOYSA-M
• SMILES： [Br-].OCC1(C2C=CC=CC=2)CCC[N+](C)(C)CC1

Computed Properties

• Exact Mass: 234.18592
• Monoisotopic Mass: 313.104127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 20.23
• LogP: -0.86020